Cas no 391866-10-7 (4-benzyl-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 4-benzyl-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 391866-10-7
• MF: C₂₅H₂₃N₃OS
• MW: 413.53462433815
• CID: 6243300
• PubChem ID: 5244884
• Update Time: 2025-10-31

4-benzyl-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• 4-benzyl-N-(5-mesityl-1,3,4-thiadiazol-2-yl)benzamide
• 391866-10-7
• F0453-0354
• AKOS024577976
• 4-benzyl-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• Oprea1_608236

• Inchi： 1S/C25H23N3OS/c1-16-13-17(2)22(18(3)14-16)24-27-28-25(30-24)26-23(29)21-11-9-20(10-12-21)15-19-7-5-4-6-8-19/h4-14H,15H2,1-3H3,(H,26,28,29)
• InChI Key： BSCPVAHYNLXXLY-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C1C(C)=CC(C)=CC=1C)NC(C1C=CC(=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 413.15618354g/mol
• Monoisotopic Mass: 413.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-benzyl-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide

Research Brief on 4-benzyl-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 391866-10-7)

The compound 4-benzyl-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 391866-10-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and potential mechanisms of action.

Recent studies have highlighted the structural uniqueness of 4-benzyl-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide, which features a thiadiazole core substituted with a benzyl group and a trimethylphenyl moiety. This configuration is believed to contribute to its selective binding affinity towards specific biological targets, particularly in the context of kinase inhibition and modulation of protein-protein interactions.

In vitro and in vivo investigations have demonstrated promising results for this compound in various disease models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 4-benzyl-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide exhibits potent inhibitory activity against a subset of tyrosine kinases implicated in cancer progression. The compound showed nanomolar IC50 values in enzymatic assays and significant tumor growth suppression in xenograft models, suggesting its potential as a lead candidate for anticancer drug development.

Further mechanistic studies have elucidated that the compound's activity may be attributed to its ability to disrupt critical signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in malignancies. Molecular docking simulations have revealed that the thiadiazole ring system engages in key hydrogen bonding interactions with the kinase ATP-binding pocket, while the trimethylphenyl group contributes to hydrophobic stabilization.

Beyond oncology, preliminary research has explored the compound's utility in inflammatory and neurodegenerative disorders. A 2024 preprint in BioRxiv documented its neuroprotective effects in cellular models of Parkinson's disease, potentially through modulation of oxidative stress pathways. However, these findings await validation in more comprehensive animal studies.

From a pharmacological perspective, recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates that 4-benzyl-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide possesses favorable pharmacokinetic properties, including good oral bioavailability and moderate plasma protein binding. These characteristics enhance its drug-like potential, though further optimization may be required to improve metabolic stability.

In conclusion, 4-benzyl-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide represents a promising scaffold for therapeutic development across multiple disease areas. Ongoing research efforts are focused on structural derivatization to enhance potency and selectivity, as well as comprehensive preclinical evaluation to advance the compound towards clinical trials. The scientific community anticipates that future studies will further unravel the full therapeutic potential of this intriguing molecule.